6-{[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-(trifluoromethyl)benzoate

• IUPAC Name: [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C18H12F3N3O5S2/c1-9(25)22-16-23-24-17(31-16)30-8-12-6-13(26)14(7-28-12)29-15(27)10-2-4-11(5-3-10)18(19,20)21/h2-7H,8H2,1H3,(H,22,23,25)
• InChI Key: REWTUYXZLSMMMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H12F3N3O5S2
• Molecular Weight: 471.4 g/mol

Description

The compound “6-{[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-(trifluoromethyl)benzoate” is a derivative of the 1,3,4-thiadiazole class of compounds. It has a molecular formula of C21H15N3O5S2 and an average mass of 453.491 Da.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,3,4-thiadiazole ring, which is a five-membered ring containing three heteroatoms (two nitrogens and one sulfur). This ring is connected to a pyran ring, which is a six-membered ring containing one oxygen atom.

Future Directions

The future research directions for this compound could include further exploration of its biological activities and potential therapeutic applications. Given the wide range of activities exhibited by 1,3,4-thiadiazole derivatives, this compound could be a promising candidate for drug development.

Mechanism of Action

Target of Action

The compound contains a5-acetamido-1,3,4-thiadiazol-2-yl moiety , which is also present in Acetazolamide , a well-known carbonic anhydrase inhibitor . Therefore, it’s possible that F2532-0080 may also interact with carbonic anhydrase or similar enzymes.

Mode of Action

If it indeed targets carbonic anhydrase similar to Acetazolamide, it might inhibit the enzyme, thereby affecting various physiological processes such as fluid balance, respiration, and pH regulation .

Biochemical Pathways

If it acts like Acetazolamide, it could impact the carbonic anhydrase pathway , leading to decreased production of bicarbonate ions and subsequently affecting processes like fluid secretion, respiration, and pH balance .

Result of Action

If it behaves similarly to Acetazolamide, it could lead to decreased production of bicarbonate ions, affecting fluid balance and pH regulation .